Cas no 96530-57-3 (Methyl 2-(5-oxo-4,5-dihydroisoxazol-3-yl)acetate)

• Product Name: Methyl 2-(5-oxo-4,5-dihydroisoxazol-3-yl)acetate
• CAS No: 96530-57-3
• MF: C₆H₇NO₄
• MW: 157.124081850052
• MDL: MFCD18833115
• CID: 800370
• PubChem ID: 13411347
• Update Time: 2025-10-28

Methyl 2-(5-oxo-4,5-dihydroisoxazol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(5-oxo-4,5-dihydroisoxazol-3-yl)acetate
• 3-Isoxazoleacetic acid,4,5-dihydro-5-oxo-, methyl ester
• methyl 2-(5-oxo-4H-1,2-oxazol-3-yl)acetate
• Methyl 4,5-dihydro-5-oxo-3-isoxazoleacetate (ACI)
• MFCD18833115
• 96530-57-3
• 3-Isoxazoleaceticacid,4,5-dihydro-5-oxo-,methylester(9CI)
• methyl 2-(5-oxo-4,5-dihydro-1,2-oxazol-3-yl)acetate
• AKOS022185720
• FD10558
• Methyl2-(5-oxo-4,5-dihydroisoxazol-3-yl)acetate
• CS-0061882
• 3-Isoxazoleacetic acid, 4,5-dihydro-5-oxo-, methyl ester
• AS-70220
• WDA53057

• MDL： MFCD18833115
• Inchi： 1S/C6H7NO4/c1-10-5(8)2-4-3-6(9)11-7-4/h2-3H2,1H3
• InChI Key： WKVDPSIRIKEXPH-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(OC)=O)=NO1

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 65Ų

Methyl 2-(5-oxo-4,5-dihydroisoxazol-3-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones